Cas no 22179-48-2 (N-(4-acetylphenyl)-2-propylpentanamide)

• Product Name: N-(4-acetylphenyl)-2-propylpentanamide
• CAS No: 22179-48-2
• MF: C₁₆H₂₃NO₂
• MW: 261.35932469368
• CID: 1408109
• PubChem ID: 211070
• Update Time: 2025-04-20

N-(4-acetylphenyl)-2-propylpentanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetylphenyl)-2-propylpentanamide
• (2R,3R)-2,3-dibromo-2-methylbutanedioic acid
• NIOSH/YV6006010
• BRN 2979538
• Pentanamide, N-(4-acetylphenyl)-2-propyl-
• Valeramide, N-(p-acetylphenyl)-2-propyl-
• 22179-48-2
• YV60060100
• AO-548/43363535
• DTXSID50944824
• N-(p-Acetylphenyl)-2-propylvaleramide
• Valeranilide, 4'-acetyl-2-propyl-
• 4'-Acetyl-2-propylvaleranilide

• Inchi： 1S/C16H23NO2/c1-4-6-14(7-5-2)16(19)17-15-10-8-13(9-11-15)12(3)18/h8-11,14H,4-7H2,1-3H3,(H,17,19)
• InChI Key： PBMAMEVDIRQQJN-UHFFFAOYSA-N
• SMILES： O=C(C(CCC)CCC)NC1C=CC(C(C)=O)=CC=1

Computed Properties

• Exact Mass: 261.17299
• Monoisotopic Mass: 261.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17